6-Fluoro-3-methoxypyrazine-2-carbonitrile

• Molecular Formula: C6H4FN3O
• Molecular Weight: 153.11 g/mol
• IUPAC Name: 6-fluoro-3-methoxypyrazine-2-carbonitrile
• InChI: InChI=1S/C6H4FN3O/c1-11-6-4(2-8)10-5(7)3-9-6/h3H,1H3
• InChI Key: NGBXLJHFFFPLAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(N=C1C#N)F

Description

6-Fluoro-3-methoxypyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C6H4FN3O and its molecular weight is 153.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 25 mL of methanol was dissolved 2.5 g of 3,6-difluoro-2-pyrazinecarbonitrile. Then, 2.4 g of 28% methanolic solution of sodium methoxide was dropwise added at 5-15° C., and the mixture thus formed was stirred at an ice-cooled temperature for 2 hours. The reaction mixture was poured into a mixture of 50 mL of ethyl acetate and 50 mL of water, and the organic layer was separated. The organic layer thus obtained was washed successively with water and saturated aqueous solution of sodium chloride and dried on anhydrous magnesium sulfate, and the solvent was removed under reduced pressure. The residue thus obtained was purified by silica gel column chromatography [eluent: n-hexane:ethyl acetate=10:1] to obtain 0.45 g of 6-fluoro-3-methoxy-2-pyrazinecarbonitrile as a colorless oily product.